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Compound of Interest

Compound Name: Propargyl-C1-NHS ester

Cat. No.: B1425300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for
Propargyl-C1-NHS ester, a critical reagent in bioconjugation and the development of
Antibody-Drug Conjugates (ADCs). The information presented is compiled from publicly
available Safety Data Sheets (SDS) and product information from various suppliers.

Chemical and Physical Properties

Propargyl-C1-NHS ester, also known as 4-Pentynoic Acid Succinimidyl Ester, is a chemical
compound used to introduce a terminal alkyne group onto proteins, antibodies, or other amine-
containing molecules. This alkyne group can then be used in "click chemistry"” reactions, such

as the copper-catalyzed azide-alkyne cycloaddition (CUAAC), for the stable attachment of other
molecules.[1][2][3]
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Property Value Source
CAS Number 132178-37-1 [4][5][6]
Molecular Formula C9HIONO4 [4115][6]
Molecular Weight 195.17 g/mol [31[41[6]
Appearance White solid [7]
Purity >90% - 95% [4][5]
Odor No data available [7]

Hazard Identification and Classification

According to the Safety Data Sheet provided by Vector Laboratories, Propargyl-C1-NHS ester
is not classified as a hazardous substance or mixture according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[7]

GHS Label Elements:

Hazard Pictograms: None

Signal Word: None

Hazard Statements: None

Precautionary Statements: None

It is important to note that while the formal classification indicates a low hazard level, this is
based on the available data, which is limited. As with any chemical reagent, it should be
handled with care, following good laboratory practices.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Propargyl-C1-NHS ester
and to ensure the safety of laboratory personnel.
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Parameter Recommendation Source

Storage Temperature -20°C [6]

Keep in a dry, cool, and well-
- ventilated place. Store sealed
Storage Conditions ) [1][6]
and away from moisture and

light.

Handle in accordance with
Handling good industrial hygiene and [7]

safety practice.

Wear suitable gloves, tight-
sealing safety goggles, and

Personal Protective Equipment  protective clothing. In case of [7]
insufficient ventilation, wear an

approved respirator.

Stability and Reactivity

Propargyl-C1-NHS ester is an amine-reactive reagent. The NHS ester group readily reacts
with primary amines at a pH of 7-9 to form a stable amide bond. The terminal alkyne is a stable
functional group that can participate in click chemistry reactions.

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended based on available
safety data sheets.[7]
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Exposure Route First-Aid Measure

Not expected to be an inhalation hazard under
Inhalation normal use. If respiratory irritation occurs, move

to fresh air. Consult a physician if necessary.

) Rinse with plenty of water. Immediate medical
Skin Contact o _
attention is not required.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do.

Not expected to be a significant ingestion
Ingestion hazard under normal use. If you feel unwell,

seek medical advice.

Toxicological and Ecological Information

Detailed quantitative toxicological and ecological data for Propargyl-C1-NHS ester is largely
unavailable in the public domain. The available Safety Data Sheet states "No data available"
for acute toxicity, irritation, corrosivity, and other toxicological endpoints.[7] Similarly, there is no
information available regarding its environmental fate and impact.

While no specific toxicity is reported, the related compound, propargyl alcohol, is known to be
irritating to the eyes and respiratory tract.[8] Researchers should handle Propargyl-C1-NHS
ester with appropriate caution, assuming it may have irritant properties until more
comprehensive data is available.

Experimental Protocols

Detailed experimental protocols for the determination of safety data are not provided in the
available documentation. However, protocols for the preparation of stock solutions for in vivo
and in vitro use are available from suppliers like MedchemExpress. These protocols focus on
achieving the desired solubility and are not safety assessment methods.

Example Solubility Protocols:[1]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1425300?utm_src=pdf-body
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-TA111_sds.pdf
https://www.ncbi.nlm.nih.gov/books/NBK201483/
https://www.benchchem.com/product/b1425300?utm_src=pdf-body
https://www.benchchem.com/product/b1425300?utm_src=pdf-body
https://www.medchemexpress.com/propargyl-c1-nhs-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 In Vitro: DMSO can be used to prepare stock solutions at concentrations up to 100 mg/mL
(512.37 mM), though sonication may be required.[6]

 In Vivo (Example 1): A solution of =2 2.5 mg/mL can be prepared by adding solvents in the
following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

 In Vivo (Example 2): A suspended solution of 2.5 mg/mL can be prepared by adding solvents
in the following order: 10% DMSO and 90% (20% SBE-B-CD in saline), which may require
sonication.[1]

e In Vivo (Example 3): A clear solution of = 2.5 mg/mL in 10% DMSO and 90% corn oil can be
prepared.[1]

Visualized Workflows
General Handling and Use Workflow

The following diagram illustrates a standard workflow for the handling and use of Propargyl-
C1-NHS ester in a research setting, from receiving to waste disposal.
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Standard workflow for Propargyl-C1-NHS ester.
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Logical Relationship for Safe Handling

This diagram outlines the logical relationships between hazard assessment, control measures,
and emergency preparedness for working with Propargyl-C1-NHS ester.
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Logical approach to safely handling Propargyl-C1-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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